Cas no 880360-85-0 (Methyl 2-formyl-1H-indole-5-carboxylate)

• Product Name: Methyl 2-formyl-1H-indole-5-carboxylate
• CAS No: 880360-85-0
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD20528190
• CID: 1120334
• PubChem ID: 11665602
• Update Time: 2024-10-26

Methyl 2-formyl-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-formyl-1H-Indole-5-carboxylic acid methyl ester
• Methyl 2-formyl-1H-indole-5-carboxylate
• GFVQAIHYBTWVEN-UHFFFAOYSA-N
• AK544120
• 1H-Indole-5-carboxylic acid, 2-formyl-, methyl ester
• DS-19286
• W17225
• MFCD20528190
• SCHEMBL5793342
• Methyl2-formyl-1H-indole-5-carboxylate
• DB-171902
• AKOS024075183
• CS-0062133
• 880360-85-0

• MDL： MFCD20528190
• Inchi： 1S/C11H9NO3/c1-15-11(14)7-2-3-10-8(4-7)5-9(6-13)12-10/h2-6,12H,1H3
• InChI Key： GFVQAIHYBTWVEN-UHFFFAOYSA-N
• SMILES： O=CC1NC2C(=CC(C(OC)=O)=CC=2)C=1

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2
• XLogP3: 1.7

Experimental Properties

• Boiling Point: 404.4±25.0°C at 760 mmHg

Methyl 2-formyl-1H-indole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids